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Introduction

Ohchinin Acetate is a naturally occurring limonoid compound found in Azadirachta indica,
commonly known as the Neem tree.[1][2] Limonoids are a class of highly oxygenated
triterpenoids that have garnered significant interest for their diverse biological activities. While
research on Ohchinin Acetate is limited, other limonoids isolated from Neem, such as
nimbolide, azadirachtin, and gedunin, have been shown to possess potent anticancer
properties.[3] Studies on fractions rich in these compounds suggest that their mechanism of
action may involve the induction of Endoplasmic Reticulum (ER) stress and apoptosis in cancer
cells, pointing to a significant impact on gene expression.[3]

These application notes provide a framework for investigating the potential effects of Ohchinin
Acetate on gene expression, drawing parallels from the known activities of related Neem
limonoids. The provided protocols are intended as a starting point for researchers to design
and execute experiments to elucidate the bioactivity of Ohchinin Acetate.

Data Presentation

Due to the nascent stage of research on Ohchinin Acetate, quantitative data regarding its
effects on gene expression and cellular signaling is not currently available in published
literature. The following table summarizes the status of available data.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1155075?utm_src=pdf-interest
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/52952322
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12519912.htm?N=United%20States
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11852566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11852566/
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/product/b1155075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reference Limonoids (e.g.,

Data Point Ohchinin Acetate . .
Nimbolide)
) ) Varies by cell line (e.g., ~1-10
IC50 (Cancer Cell Lines) Data Not Available M)
M
Fold Change in Apoptosis-
related Gene Expression (e.g.,  Data Not Available Reported in various studies

BAX, BCL2)

Fold Change in ER Stress
Marker Gene Expression (e.g.,  Data Not Available Reported in various studies
CHOP, GRP78)

Affected Signaling Pathways Undetermined ER Stress, Apoptosis, NF-kB

Proposed Signaling Pathway for Investigation

Based on the activities of other limonoids from Azadirachta indica, a plausible hypothesis is
that Ohchinin Acetate may induce cell stress pathways leading to apoptosis in cancer cells.
The following diagram illustrates a hypothetical signaling cascade that could be investigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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